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Compound of Interest

Compound Name: Tributylamine

Cat. No.: B1682462

Essential Safety and Logistical Information for Laboratory Professionals

Working with tributylamine requires a comprehensive understanding of its hazards and the
implementation of rigorous safety protocols. This guide provides essential, immediate safety
and logistical information, including operational and disposal plans, to ensure the well-being of
researchers, scientists, and drug development professionals. By adhering to these procedural,
step-by-step instructions, you can minimize risks and maintain a safe laboratory environment.

Tributylamine is a combustible, corrosive liquid that can be fatal if it comes into contact with
the skin or is inhaled.[1][2][3][4] It can cause severe irritation and burns to the skin and eyes,
and may also lead to respiratory tract irritation.[5][6] This chemical is harmful if swallowed and
may cause central nervous system effects.[2][6]

Personal Protective Equipment (PPE)

A critical first line of defense when handling tributylamine is the correct use of Personal
Protective Equipment (PPE). The following table summarizes the required PPE.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Safety glasses with side
shields and a face shield are

required.[7]

Protects against splashes and
vapors that can cause severe
eye burns and a temporary
visual disturbance known as

'blue haze' or 'halo vision'.[6]

Skin Protection

Wear a complete chemical-
resistant suit, solvent-resistant
gloves (tested according to EN
374), and appropriate footwear
and headgear.[1][5][7]

Tributylamine is fatal in contact
with skin.[1][2][4] Full-body
protection prevents skin
absorption, which can cause

severe burns and sensitization.

[5][6]

Respiratory Protection

A full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is
necessary, especially where

ventilation is inadequate.[7]

Protects against inhalation,
which can be fatal and cause

severe respiratory irritation.[1]

[2](3][6]

Always check the integrity of PPE before use and discard any damaged items.[1]
Contaminated clothing should be removed immediately and laundered before reuse.[8]

Hazard and Safety Data

The following table provides a summary of key quantitative data and hazard information for
tributylamine.
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Parameter Value Significance
This is a combustible liquid.[5]
) 63 -71°C (145.4 - 159.8 °F)[6]  [6] Vapors can form explosive
Flash Point

[9]

mixtures with air above this

temperature.[9]

Vapor Pressure

0.7 mm Hg @ 20 °C (68 °F)[6]

Indicates a moderate potential
for vaporization at room
temperature, increasing the

inhalation hazard.

Flammability: 2, Health: -,

Moderate fire hazard. Specific

health rating not provided in

NFPA Ratings o the snippet, but other sources
Reactivity: 0[5] o ) o
indicate high toxicity. No
reactivity hazard.
Used for transportation and
UN Number 2542[7] emergency response

identification.

Hazard Statements

H227, H302, H310+H330,
H315, H401[4]

Combustible liquid, Harmful if
swallowed, Fatal in contact
with skin or if inhaled, Causes
skin irritation, Toxic to aquatic
life.[4]

Operational Plan: From Handling to Disposal

A systematic approach is crucial for safely managing tributylamine in the laboratory.

1. Preparation and Handling:

e Ensure you are trained on the proper handling and storage of tributylamine before

beginning any work.[5]

o Work in a well-ventilated area, preferably under a laboratory fume hood.[1][5]
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» Facilities must be equipped with an eyewash station and a safety shower in the immediate
work area.[5][6]

» Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated area
away from heat, sparks, and open flames.[5][6]

» Tributylamine is incompatible with oxidizing agents, strong acids, hypochlorite, halogenated
compounds, and reactive organic compounds.[5]

2. Spill Management:
 In the event of a spill, immediately evacuate all non-essential personnel from the area.[5]
o Remove all sources of ignition.[5]

o Wear the appropriate PPE, including respiratory protection, before attempting to clean up the
spill.[7]

» Contain the spill using an inert absorbent material such as sand, diatomaceous earth, or
vermiculite.[1][5] Do not use combustible materials.

o Collect the absorbed material into a sealed, appropriate container for disposal.[3][5]

o Ventilate the affected area after the cleanup is complete.[5]

3. Disposal Plan:

o Tributylamine and its container must be disposed of as hazardous waste.[1]

e Do not empty into drains or dispose of with household garbage.[1][2]

» All disposal activities must be in accordance with local, regional, and national regulations.[1]
o Contact a licensed professional waste disposal service for proper disposal of this material.[7]

Emergency Procedures

Immediate and appropriate action is vital in an emergency involving tributylamine.
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First Aid Measures:

« Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[1][2][6]

» Skin Contact: Immediately remove all contaminated clothing.[3] Wash the affected area with
large amounts of soap and water for at least 15 minutes.[5] Seek immediate medical
attention.[6]

» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

« Ingestion: Do not induce vomiting. If the person is conscious, give them 2-4 cups of milk or
water. Never give anything by mouth to an unconscious person.[6] Seek immediate medical
attention.[6]

The following diagram illustrates the workflow for handling tributylamine safely.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.carlroth.com/medias/SDB-4089-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc1OTB8YXBwbGljYXRpb24vcGRmfGFHVTVMMmd6TlM4NU1UZ3lNamMzT1RVNU56RXdMMU5FUWw4ME1EZzVYMGxGWDBWT0xuQmtaZ3xmNTE5MWIzNTU2OTQ4NmU2YTBiMWJmNzNjMDEzZGY3YTYzNTUwMDY3MmVkYWE4OTQyNGY1M2U0YjE2OTAyMDM2
https://www.cpachem.com/msds?num=SB9100&dnl=sd_-_Tributylamine_CAS_102-82-9_EC_203-058-7_%28SB9100%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/96592.pdf
https://www.carlroth.com/medias/SDB-4089-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjk1OTF8YXBwbGljYXRpb24vcGRmfGFEUm1MMmd6WXk4NU1UZ3lNamMzTnprMU9EY3dMMU5FUWw4ME1EZzVYMGRDWDBWT0xuQmtaZ3wxOGNkMDk5YTQ3ZWUzMTNhMTNmYmFhYzM2MWU4OTkxNTBkNGRjZTY0MWVmNzk3NTMwYzU5NmExODliYzdkNDli
https://nj.gov/health/eoh/rtkweb/documents/fs/1879.pdf
https://pim-resources.coleparmer.com/sds/96592.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1879.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1879.pdf
https://pim-resources.coleparmer.com/sds/96592.pdf
https://pim-resources.coleparmer.com/sds/96592.pdf
https://www.benchchem.com/product/b1682462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

(Start: Handling Tributylamine)

Ensure Proper Training

(e

Don Correct PPE
loves, Suit, Respirator, Goggles, Face Shield),

Work in a Ventilated Area
(Fume Hood)

(Eyewash, Safety Shower)

C/erify Emergency Equipment

Handling & Storage v

Handle with Care

(Store in a Cool, Dry, Well-Ventilated Areeg

Y

(Keep Away from Incompatible Materials)

Don PPE for Cleanup

Personal Exposure?

Administer First Aid
(See Detailed Procedures)

Seek Immediate Medical Attention

Contain Spill with Inert Absorbent
Collect and Dispose as Hazardous Waste

Disposal

Treat as Hazardous Waste

EJse Approved, Sealed Containers)

v
(Contact Licensed Disposal Service)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tributylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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